Cas no 1807116-58-0 (Methyl 2-bromo-3-cyano-5-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-bromo-3-cyano-5-(hydroxymethyl)benzoate
• CAS No: 1807116-58-0
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4963465
• Update Time: 2025-06-08

Methyl 2-bromo-3-cyano-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-5-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8BrNO3/c1-15-10(14)8-3-6(5-13)2-7(4-12)9(8)11/h2-3,13H,5H2,1H3
• InChI Key： RUKQIZDGIODION-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CO)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 268.96876 g/mol
• Monoisotopic Mass: 268.96876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.3
• Molecular Weight: 270.08

Additional information on Methyl 2-bromo-3-cyano-5-(hydroxymethyl)benzoate

Recent Advances in the Application of Methyl 2-bromo-3-cyano-5-(hydroxymethyl)benzoate (CAS: 1807116-58-0) in Chemical Biology and Pharmaceutical Research

The compound Methyl 2-bromo-3-cyano-5-(hydroxymethyl)benzoate (CAS: 1807116-58-0) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This multifunctional aromatic ester combines reactive bromo and cyano groups with a hydroxymethyl substituent, making it particularly valuable for constructing complex molecular architectures. Recent studies have demonstrated its utility in several cutting-edge applications, from targeted drug discovery to the development of novel bioconjugation techniques.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in synthesizing kinase inhibitors. Researchers utilized the bromo substituent for palladium-catalyzed cross-coupling reactions, while the hydroxymethyl group served as an attachment point for pharmacophore elements. The resulting compounds showed promising activity against several cancer-related kinases, with IC50 values in the low nanomolar range. This work underscores the compound's versatility in medicinal chemistry applications.

In chemical biology, a recent Nature Chemical Biology paper (2024) reported using this compound as a precursor for developing activity-based protein profiling (ABPP) probes. The cyano group was strategically employed to create warheads targeting cysteine proteases, while the hydroxymethyl group facilitated linker attachment. This approach enabled selective labeling and identification of protease activity in complex biological systems, providing new insights into disease mechanisms.

The compound's stability and reactivity profile have also made it attractive for materials science applications. A 2024 ACS Applied Materials & Interfaces publication described its use in creating self-assembling pharmaceutical cocrystals. The combination of hydrogen-bonding capability (via the hydroxymethyl group) and π-stacking interactions (from the aromatic core) yielded materials with enhanced dissolution properties for poorly soluble drugs.

Ongoing research is exploring the compound's potential in PROTAC (proteolysis targeting chimera) development. Early results suggest that its balanced polarity and functional group diversity make it particularly suitable for constructing the linker regions of these bifunctional molecules. Several pharmaceutical companies have included derivatives of this compound in their PROTAC pipelines, with some candidates expected to enter clinical trials in 2025.

From a synthetic chemistry perspective, recent advances have improved the scalability of producing this compound. A 2023 Organic Process Research & Development paper detailed an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99%). This development has significantly increased its accessibility for both academic and industrial researchers.

Looking forward, the unique combination of functional groups in Methyl 2-bromo-3-cyano-5-(hydroxymethyl)benzoate positions it as a valuable building block for emerging therapeutic modalities. Its applications in covalent drug discovery, targeted protein degradation, and chemical probe development continue to expand, making it a compound of significant interest in pharmaceutical research and development.